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Compound of Interest

Compound Name: Niobium trifluoride

Cat. No.: B094012 Get Quote

A Comprehensive Comparison of Niobium Trifluoride and Niobium Pentafluoride for

Researchers and Drug Development Professionals

This guide provides a detailed comparison of the properties, synthesis, and reactivity of

Niobium Trifluoride (NbF₃) and Niobium Pentafluoride (NbF₅), tailored for researchers,

scientists, and professionals in drug development. The information is presented to facilitate an

objective evaluation of these two important niobium compounds.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Niobium Trifluoride and Niobium

Pentafluoride is presented in Table 1. A notable difference is the oxidation state of niobium,

which significantly influences their chemical behavior.
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Property Niobium Trifluoride (NbF₃)
Niobium Pentafluoride
(NbF₅)

Chemical Formula NbF₃ NbF₅

Molecular Weight 149.90 g/mol 187.90 g/mol [1]

Appearance Blue crystalline solid[2] Colorless, hygroscopic solid[1]

Oxidation State of Nb +3 +5

Melting Point Not available 72-73 °C[1]

Boiling Point Not available 236 °C[1]

Density 4.2 g/cm³[2] 3.293 g/cm³[1]

Solubility Insoluble in water

Reacts with water; slightly

soluble in chloroform, carbon

disulfide, and sulfuric acid[1]

Crystal Structure
Prototypical structure

information is limited[2]

In the solid state, it exists as a

tetramer, [NbF₅]₄, with niobium

atoms in a 6-coordinate

octahedral geometry[1][3]

Synthesis and Experimental Protocols
The synthesis routes for NbF₃ and NbF₅ are distinct, reflecting their different oxidation states.

Niobium Trifluoride (NbF₃) Synthesis
Niobium Trifluoride is primarily synthesized through the disproportionation of Niobium

Tetrafluoride (NbF₄).

Starting Material: Niobium(IV) fluoride (NbF₄).

Apparatus: A vacuum-sealed quartz tube or a similar inert atmosphere furnace.

Procedure:
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Niobium(IV) fluoride is placed in the reaction vessel.

The vessel is evacuated to create a vacuum.

The temperature is raised to 350 °C. At this temperature, NbF₄ rapidly disproportionates.

Reaction: The chemical transformation is as follows: 2 NbF₄(s) → NbF₅(g) + NbF₃(s)

Product Isolation: The more volatile Niobium Pentafluoride (NbF₅) can be removed as a gas,

leaving the solid Niobium Trifluoride (NbF₃) behind.

Synthesis of Niobium Trifluoride

Niobium Tetrafluoride (NbF₄)

Heat (350 °C)
in vacuum

Niobium Pentafluoride (NbF₅)
(gaseous)

Niobium Trifluoride (NbF₃)
(solid)

Click to download full resolution via product page

Fig. 1: Synthesis of NbF₃ via disproportionation of NbF₄.

Niobium Pentafluoride (NbF₅) Synthesis
Niobium Pentafluoride can be synthesized via direct fluorination of niobium metal.

Starting Materials: Niobium metal (Nb) and fluorine gas (F₂).

Apparatus: A tube furnace with a corundum boat and a system for handling corrosive gases.

Procedure:

Niobium metal is placed in the corundum boat inside the tube furnace.
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The system is purged with an inert gas (e.g., argon).

A stream of fluorine gas is introduced.

The furnace temperature is maintained at 250-300 °C.

Reaction: The direct combination reaction is: 2 Nb(s) + 5 F₂(g) → 2 NbF₅(s)

Product Collection: The resulting NbF₅ is a volatile solid and can be collected by sublimation

in a cooler part of the apparatus.

Synthesis of Niobium Pentafluoride

Reactants

Niobium Metal (Nb)

Heat (250-300 °C)

Fluorine Gas (F₂)

Niobium Pentafluoride (NbF₅)

Click to download full resolution via product page

Fig. 2: Synthesis of NbF₅ via direct fluorination of Nb metal.

Reactivity and Stability
The difference in the oxidation state of niobium in NbF₃ (+3) and NbF₅ (+5) is the primary

determinant of their reactivity and stability.

Stability
Generally, fluorides tend to stabilize higher oxidation states of metals. This is due to the high

electronegativity and small size of the fluoride ion, which leads to strong ionic bonds and high
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lattice energies in the resulting metal fluorides. Consequently, Niobium Pentafluoride (NbF₅),

with niobium in its highest oxidation state of +5, is a more stable compound compared to

Niobium Trifluoride (NbF₃). The lower oxidation state of niobium in NbF₃ makes it more

susceptible to oxidation.

Reactivity with Water
Niobium Pentafluoride (NbF₅): This compound is highly reactive with water. It is hygroscopic

and hydrolyzes in the presence of moisture. The hydrolysis of NbF₅ in water leads to the

formation of hydrofluoric acid and various niobium oxyfluoride species.[1]

Niobium Trifluoride (NbF₃): While detailed kinetic studies are not readily available for direct

comparison, its insolubility in water suggests a lower reactivity compared to NbF₅. However,

given the tendency of lower oxidation state transition metal compounds to be sensitive to

moisture and air, careful handling in inert atmospheres is recommended.

Structural Comparison
Niobium Pentafluoride (NbF₅): In the solid state, NbF₅ adopts a tetrameric structure, [NbF₅]₄.

In this arrangement, four NbF₆ octahedra are linked by sharing corners, with the niobium

atoms situated at the vertices of a square.[1][3]

Niobium Trifluoride (NbF₃): Detailed crystallographic data for NbF₃ is less common in the

literature. It is described as having a prototypical crystal structure, but a detailed comparison

with the well-defined tetrameric structure of NbF₅ is not possible with the currently available

data.[2]
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Structural Comparison Logic

Niobium Pentafluoride (NbF₅) Niobium Trifluoride (NbF₃)

Solid State: Tetrameric [NbF₅]₄

Niobium Geometry: 6-coordinate, Octahedral

details

Direct Structural Comparison

Solid State: Prototypical Structure

Detailed Crystallographic Data: Limited

availability

Click to download full resolution via product page

Fig. 3: Logical relationship for structural comparison.

Conclusion
Niobium Trifluoride and Niobium Pentafluoride exhibit significant differences in their physical

properties, synthesis, stability, and reactivity, primarily driven by the +3 and +5 oxidation states

of niobium, respectively. NbF₅ is a well-characterized, stable compound, while NbF₃ is less

stable and its properties are not as extensively documented. For applications requiring a

stable, high-oxidation-state niobium fluoride, NbF₅ is the clear choice. NbF₃, on the other hand,

may be of interest in synthetic routes where a lower oxidation state of niobium is desired. The

choice between these two compounds will ultimately depend on the specific requirements of

the intended research or application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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